Cas no 90105-47-8 (H-Ala-Ala-Pro-Val-chloromethylketone)

H-Ala-Ala-Pro-Val-chloromethylketone is a synthetic peptide chloromethylketone inhibitor that specifically targets serine proteases, particularly elastase-like enzymes. Its structure features a chloromethylketone (CMK) group at the C-terminus, which irreversibly alkylates the active-site histidine residue of the target protease, ensuring potent and selective inhibition. The Ala-Ala-Pro-Val sequence is optimized for recognizing and binding to the substrate specificity pockets of elastases, enhancing its inhibitory efficiency. This compound is widely used in biochemical research to study protease mechanisms, enzyme kinetics, and inflammatory pathways. Its stability and high reactivity make it a valuable tool for probing protease-dependent processes in vitro. The irreversible inhibition mechanism provides long-lasting effects, ideal for experimental applications requiring sustained enzyme suppression.

H-Ala-Ala-Pro-Val-chloromethylketone structure

90105-47-8 structure

Product Name:H-Ala-Ala-Pro-Val-chloromethylketone

CAS No:90105-47-8

MF:C₁₇H₂₉ClN₄O₄

MW:388.889563322067

CID:798014

PubChem ID:7408221

Update Time:2025-07-02

H-Ala-Ala-Pro-Val-chloromethylketone Chemical and Physical Properties

Names and Identifiers

- L-Prolinamide,L-alanyl-L-alanyl-N-[3-chloro-1-(1-methylethyl)-2-oxopropyl]-, (S)- (9CI)
- ALA-ALA-PRO-VAL-CMK
- H-Ala-Ala-Pro-Val-chloromethylketone
- ALA-ALA-PRO-VAL-CHLOROMETHYLKETONE
- H-ALA-ALA-PRO-VAL-CMK
- Ala-Ala-Pro-Val-CH2Cl
- (S)-1-((S)-2-((S)-2-aminopropanamido)propanoyl)-N-((S)-1-chloro-4-methyl-2-oxopentan-3-yl)pyrrolidine-2-carboxamide
- Ala-Ala-Pro-Val chloromethylketone
- CS-0616838
- HY-P3648
- (2S)-1-[(2S)-2-[[(2S)-2-aminopropanoyl]amino]propanoyl]-N-[(3S)-1-chloro-4-methyl-2-oxopentan-3-yl]pyrrolidine-2-carboxamide
- 90105-47-8
- Inchi： 1S/C17H29ClN4O4/c1-9(2)14(13(23)8-18)21-16(25)12-6-5-7-22(12)17(26)11(4)20-15(24)10(3)19/h9-12,14H,5-8,19H2,1-4H3,(H,20,24)(H,21,25)/t10-,11-,12-,14-/m0/s1
- InChI Key： LRFJEIMSBAPTLB-MNXVOIDGSA-N
- SMILES： ClCC([C@H](C(C)C)NC([C@@H]1CCCN1C([C@H](C)NC([C@H](C)N)=O)=O)=O)=O

Computed Properties

Exact Mass: 388.18800
Monoisotopic Mass: 388.1877331g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 26
Rotatable Bond Count: 11
Complexity: 555
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 122Å²

Experimental Properties

Density: 1.218±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (18 g/l) (25 º C),
PSA: 121.60000
LogP: 1.19800

H-Ala-Ala-Pro-Val-chloromethylketone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	H297915-5mg	H-Ala-Ala-Pro-Val-chloromethylketone	90105-47-8		5mg	$ 480.00	2022-06-04
TRC	H297915-10mg	H-Ala-Ala-Pro-Val-chloromethylketone	90105-47-8		10mg	$ 795.00	2022-06-04
TRC	H297915-25mg	H-Ala-Ala-Pro-Val-chloromethylketone	90105-47-8		25mg	$ 1590.00	2022-06-04
TargetMol Chemicals	T72111-25mg	Ala-Ala-Pro-Val-chloromethylketone	90105-47-8		25mg	￥ 10600	2024-07-19
TargetMol Chemicals	T72111-50mg	Ala-Ala-Pro-Val-chloromethylketone	90105-47-8		50mg	￥ 13800	2024-07-19
TargetMol Chemicals	T72111-100mg	Ala-Ala-Pro-Val-chloromethylketone	90105-47-8		100mg	￥ 17500	2024-07-19
Ambeed	A765998-1g	Ala-ala-pro-val-cmk	90105-47-8	98%	1g	$1492.0	2024-07-16